Cas no 73217-30-8 (3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole)

• Product Name: 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole
• CAS No: 73217-30-8
• MF: C₉H₆Cl₂N₂O
• MW: 229.062739849091
• MDL: MFCD01809086
• CID: 551855
• PubChem ID: 12569952
• Update Time: 2025-05-20

3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole,3-(chloromethyl)-5-(4-chlorophenyl)-
• 3-(CHLOROMETHYL)-5-(4-CHLOROPHENYL)-1,2,4-OXADIAZOLE
• 3-Chloromethyl-5-(4-chlorophenyl)-[1,2,4]oxadiazole
• 3-chloromethyl-(4-chlorophenyl)-[1,2,4]oxadiazole
• 3-chloromethyl-5-(4-chloro-phenyl)-[1,2,4]oxadiazole
• 3-Chloromethyl-5-(4-chlorophenyl)-1,2,4-oxadiazole
• AC1Q3U67
• AG-G-89211
• CTK5D7570
• SBB097387
• STL097613
• SureCN7810523
• 73217-30-8
• 3-(Chloromethyl)-5-(4-chlorophenyl)-[1,2,4]oxadiazole
• SCHEMBL7810523
• AKOS001419550
• MFCD01809086
• W11682
• Z228589450
• AS-69354
• YCA21730
• GZDRVMHSHFNDIU-UHFFFAOYSA-N
• EN300-29755
• DTXSID10502904
• DB-128081
• 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole

• MDL： MFCD01809086
• Inchi： 1S/C9H6Cl2N2O/c10-5-8-12-9(14-13-8)6-1-3-7(11)4-2-6/h1-4H,5H2
• InChI Key： GZDRVMHSHFNDIU-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NC(CCl)=NO1

Computed Properties

• Exact Mass: 227.98600
• Monoisotopic Mass: 227.9857182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92000
• LogP: 3.12880

Additional information on 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole

3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole: A Comprehensive Overview

The compound 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole, identified by the CAS Registry Number 73217-30-8, is a heterocyclic organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of oxadiazoles, which are five-membered rings consisting of two adjacent oxygen and nitrogen atoms. The structure of this compound is characterized by a chloromethyl group at position 3 and a 4-chlorophenyl group at position 5, which imparts unique electronic and chemical properties.

Recent studies have highlighted the potential of oxadiazole derivatives in the development of advanced materials, particularly in the field of optoelectronics. Researchers have demonstrated that the incorporation of halogen substituents, such as chlorine atoms in this compound, can significantly enhance the electronic properties of oxadiazole-based materials. For instance, a study published in Chemistry of Materials explored the use of 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole as a building block for constructing high-performance organic semiconductors. The results indicated that the compound's electron-withdrawing groups improve charge transport properties, making it a promising candidate for applications in organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

In addition to its electronic properties, this compound has also been investigated for its potential in catalysis. A team of chemists from the University of Tokyo reported that 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole can act as an efficient catalyst in the synthesis of biologically active molecules. The study revealed that the compound's ability to stabilize transition states during reactions makes it highly effective in promoting various organic transformations. This finding has opened new avenues for its application in drug discovery and chemical synthesis.

The synthesis of 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. One common approach involves the condensation of chloroacetaldehyde with a substituted phenylhydrazine derivative. Recent advancements in green chemistry have led to the development of more sustainable methods for synthesizing this compound. For example, researchers at Stanford University reported a solvent-free synthesis route that significantly reduces waste generation while maintaining high product quality.

In terms of safety and handling, it is important to note that while this compound is not classified as a hazardous material under standard conditions, proper precautions should be taken during its synthesis and use. Gloves and protective eyewear are recommended when handling this compound to minimize exposure risks.

The versatility of 3-(Chloromethyl)-5-(4-chlorophenyl)-1,2,4-oxadiazole continues to attract attention from researchers across various disciplines. Its unique combination of electronic properties and functional groups makes it a valuable building block for designing novel materials with tailored functionalities. As research progresses, it is anticipated that this compound will find even broader applications in fields such as nanotechnology and renewable energy.